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Compound of Interest

Compound Name: 2-Methoxynaphthalene

Cat. No.: B124790 Get Quote

An In-Depth Technical Guide to 2-Methoxynaphthalene For Researchers, Scientists, and Drug

Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties, synthesis, and metabolic pathways of 2-Methoxynaphthalene. The information is

tailored for professionals in research and drug development, with a focus on quantitative data,

detailed experimental protocols, and visual representation of its biochemical interactions.

Core Properties of 2-Methoxynaphthalene
2-Methoxynaphthalene, also known as nerolin or yara yara, is an aromatic ether commonly

used in the perfume and fragrance industry.[1][2] Its chemical and physical properties are

crucial for its application and for research into its derivatives and metabolic fate.

Quantitative Data Summary
The key physicochemical properties of 2-Methoxynaphthalene are summarized in the table

below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b124790?utm_src=pdf-interest
https://www.benchchem.com/product/b124790?utm_src=pdf-body
https://www.benchchem.com/product/b124790?utm_src=pdf-body
https://www.benchchem.com/product/b124790?utm_src=pdf-body
https://www.benchchem.com/product/b124790?utm_src=pdf-body
https://www.youtube.com/watch?v=Oq9NPm4cDXc
https://www.ijpsjournal.com/article/Purification+Of+2Methoxy+Naphthalene+by+UV+And+IR+Spectroscopic+Methods
https://www.benchchem.com/product/b124790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₁H₁₀O[3][4][5]

Linear Formula C₁₀H₇OCH₃

Molecular Weight 158.20 g/mol

CAS Number 93-04-9

Melting Point 70-73 °C

Boiling Point 274 °C

Density 1.064 g/mL at 25 °C

Appearance White leaflets or crystals

Solubility

Practically insoluble in water; soluble in ether,

carbon disulfide, and benzene; sparingly soluble

in alcohol.

Experimental Protocols
Detailed methodologies are essential for the replication of scientific findings. This section

outlines established protocols for the synthesis and analysis of 2-Methoxynaphthalene.

Synthesis via Williamson Ether Synthesis
2-Methoxynaphthalene can be efficiently prepared from 2-naphthol through the Williamson

ether synthesis, which involves the methylation of the hydroxyl group. A common procedure

utilizes dimethyl sulfate as the methylating agent in an alkaline medium.

Materials:

2-naphthol

Sodium hydroxide (NaOH)

Distilled water
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Dimethyl sulfate ((CH₃)₂SO₄)

10% Sodium hydroxide solution

Ethanol (for recrystallization)

Procedure:

In a 25 mL beaker, dissolve 0.5 g of 2-naphthol and 0.2 g of sodium hydroxide in 5 mL of

distilled water.

Gently heat the mixture on a wire gauze until a clear solution is obtained.

Cool the resulting sodium naphthoxide solution to 10-15 °C in an ice bath.

With strong stirring, add 0.35 mL of dimethyl sulfate dropwise over the course of an hour.

The product, 2-methoxynaphthalene, will precipitate out of the aqueous solution due to its

insolubility.

After the addition is complete, warm the reaction mixture in a hot water bath at 70-80 °C for

one hour to drive the reaction to completion and hydrolyze any remaining dimethyl sulfate.

Cool the mixture and filter the crude product.

Wash the collected solid first with a 10% sodium hydroxide solution to remove any unreacted

2-naphthol, and then with copious amounts of distilled water.

Dry the crude product thoroughly.

For purification, recrystallize the crude 2-methoxynaphthalene from a minimum amount of

boiling ethanol. Filter the hot solution and allow the filtrate to cool, yielding white crystals of

pure 2-methoxynaphthalene.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
The purity and concentration of 2-Methoxynaphthalene can be determined using reverse-

phase High-Performance Liquid Chromatography (HPLC).
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Methodology:

Column: Newcrom R1, a reverse-phase column with low silanol activity.

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For applications

compatible with Mass Spectrometry (MS), phosphoric acid should be replaced with formic

acid.

Detection: UV-Vis detector set at the maximum absorbance wavelength (λmax) for 2-
Methoxynaphthalene, which is 226 nm.

Standard Preparation: Prepare a stock solution by accurately weighing and dissolving 2-
Methoxynaphthalene in alcohol. Create a series of standard solutions (e.g., 2, 4, 6, 8, 10

µg/mL) by serial dilution to generate a standard curve for quantification.

Biochemical Pathways and Visualization
Understanding the metabolic fate of xenobiotics like 2-Methoxynaphthalene is critical in drug

development and toxicology. In biological systems, it undergoes oxidation catalyzed by various

enzymes.

Metabolic Pathway of 2-Methoxynaphthalene
2-Methoxynaphthalene is a substrate for several bacterial dioxygenase enzymes, which

catalyze the addition of hydroxyl groups to the naphthalene ring system. This biooxidation is a

key step in its degradation and can lead to the formation of chiral synthons useful in organic

synthesis. In humans, the cytochrome P450 enzyme CYP1A2 is a primary catalyst for the

metabolism of many xenobiotics and is known to metabolize structurally similar compounds,

suggesting its involvement in the biotransformation of 2-Methoxynaphthalene.

The diagram below illustrates the biooxidation of 2-Methoxynaphthalene by different bacterial

dioxygenases, highlighting the regiospecificity of these enzymes.
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Biooxidation of 2-Methoxynaphthalene by Bacterial Dioxygenases

2-Methoxynaphthalene

Naphthalene Dioxygenase
(Pseudomonas sp. NCIB 9816/11)

Biphenyl Dioxygenase
(Beijerinckia sp. B8/36)

(1R,2S)-dihydroxy-7-methoxy-
1,2-dihydronaphthalene

(Major Product)

Oxidation

Toluene Dioxygenase
(Pseudomonas putida F39/D)

(1R,2S)-dihydroxy-6-methoxy-
1,2-dihydronaphthalene

(Minor Product)

Oxidation

(1S,2S)-dihydroxy-3-methoxy-
1,2-dihydronaphthalene

(Minor Product)

 (Minor)

Click to download full resolution via product page

Caption: Biooxidation of 2-Methoxynaphthalene by bacterial dioxygenases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b124790?utm_src=pdf-body-img
https://www.benchchem.com/product/b124790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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